Cas no 2172224-47-2 (2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione)

• Product Name: 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione
• CAS No: 2172224-47-2
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 6234938
• PubChem ID: 165589607
• Update Time: 2025-07-17

2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione
• EN300-1614577
• 2172224-47-2
• 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro[4.4]nonane-7,7-dione

• Inchi： 1S/C7H12O5S/c8-3-6-4-11-7(12-6)1-2-13(9,10)5-7/h6,8H,1-5H2
• InChI Key： UTGJUQYKPBYHKI-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)OCC(CO)O2)(=O)=O

Computed Properties

• Exact Mass: 208.04054465g/mol
• Monoisotopic Mass: 208.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81.2Ų

Additional information on 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione

Introduction to 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione (CAS No. 2172224-47-2)

2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione, identified by its CAS number 2172224-47-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and heterocyclic framework. This compound belongs to a class of spirooxathiane derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The presence of both oxygen and sulfur atoms in its core structure contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel pharmacophores.

The molecular structure of 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione features a spirocyclic connection between a six-membered oxygen-containing ring and a nine-membered ring that incorporates both oxygen and sulfur atoms. This spiro arrangement introduces rigidity to the molecule, which can influence its interactions with biological targets. The compound’s dual heteroatom environment (oxygen and sulfur) suggests potential for versatile chemical reactivity, enabling modifications that could tailor its biological profile for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological relevance of such spirocyclic compounds. Studies have indicated that the spirooxathiane core in 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione may serve as a scaffold for developing molecules with enhanced binding affinity and selectivity towards enzymes and receptors involved in metabolic pathways. This has opened up avenues for exploring its potential in treating conditions such as diabetes, obesity, and inflammatory disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar spirocyclic motifs have been reported to exhibit inhibitory effects on various kinases and phosphodiesterases. The hydroxymethyl group at the 2-position of the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding efficacy. Additionally, the presence of two ketone groups at the 7-position (7,7-dione) provides further opportunities for derivatization, allowing chemists to fine-tune the molecule’s properties.

The synthesis of 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione presents both challenges and opportunities for synthetic chemists. The spirocyclic nature of the molecule requires precise control over reaction conditions to achieve high yields and purity. However, recent reports have demonstrated innovative synthetic strategies that leverage transition-metal-catalyzed reactions and organometallic intermediates to construct the spiro framework efficiently. These advances have not only improved access to this compound but also provided insights into general methodologies applicable to other spirocyclic systems.

In terms of biological activity, preliminary studies on derivatives of 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione have shown promising results in vitro. For example, certain analogs have demonstrated inhibitory activity against enzymes implicated in cancer cell proliferation and inflammation pathways. The unique combination of heteroatoms in its structure may contribute to these effects by modulating enzyme conformation or disrupting key binding interactions. While further research is needed to fully elucidate its mechanism of action, these findings underscore the potential therapeutic value of this class of compounds.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione as lead candidates for drug development. Predictive models trained on large datasets have highlighted this molecule’s structural features as being conducive to favorable pharmacokinetic properties such as solubility and metabolic stability. Such computational insights are increasingly guiding experimental efforts in medicinal chemistry labs worldwide.

The future direction of research on 2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione is likely to focus on expanding its chemical diversity through structural modifications while validating its biological potential through rigorous preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential in optimizing derivatives for specific therapeutic applications. As our understanding of complex molecular interactions deepens, compounds like this one are poised to play a crucial role in next-generation therapeutics.

In conclusion,2-(hydroxymethyl)-1,4-dioxa-7lambda6-thiaspiro4.4nonane-7,7-dione (CAS No. 2172224-47-2) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic significance. Its unique spirocyclic framework combined with functional groups such as hydroxymethyl and ketones makes it an attractive scaffold for further exploration in medicinal chemistry.